molecular formula C11H16N2O2 B13230602 3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid

3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid

Cat. No.: B13230602
M. Wt: 208.26 g/mol
InChI Key: HGJTUKWENULWPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid (hypothetical molecular formula: C₁₂H₁₈N₂O₂, molecular weight: 222.29 g/mol) is a pyrazole-based carboxylic acid derivative featuring a cyclohexyl substituent at position 3, a methyl group at position 1, and a carboxylic acid moiety at position 5. These compounds are typically synthesized via ester saponification or condensation reactions, as seen in related pyrazole-carboxylic acid syntheses .

Properties

Molecular Formula

C11H16N2O2

Molecular Weight

208.26 g/mol

IUPAC Name

5-cyclohexyl-2-methylpyrazole-3-carboxylic acid

InChI

InChI=1S/C11H16N2O2/c1-13-10(11(14)15)7-9(12-13)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,14,15)

InChI Key

HGJTUKWENULWPS-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC(=N1)C2CCCCC2)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid typically involves the reaction of cyclohexylhydrazine with ethyl acetoacetate, followed by cyclization and subsequent carboxylation. The reaction conditions often include the use of a base such as sodium ethoxide and a solvent like ethanol. The cyclization step is usually carried out under reflux conditions to ensure complete reaction.

Industrial Production Methods

In an industrial setting, the production of 3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to a more scalable and cost-effective production method.

Chemical Reactions Analysis

Types of Reactions

3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding pyrazole derivatives with different oxidation states.

    Reduction: Reduction reactions can lead to the formation of hydrogenated pyrazole derivatives.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the carboxylic acid group can be replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

    Substitution: Reagents like thionyl chloride and phosphorus pentachloride can facilitate substitution reactions.

Major Products

The major products formed from these reactions include various substituted pyrazole derivatives, which can be further functionalized for specific applications.

Scientific Research Applications

3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid has several scientific research applications:

    Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

    Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

    Industry: The compound is used in the synthesis of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby preventing substrate access. Additionally, it can modulate receptor activity by acting as an agonist or antagonist, influencing various cellular pathways.

Comparison with Similar Compounds

Key Trends :

  • Lipophilicity : Increasing cycloalkyl size (cyclopropyl → cyclohexyl) elevates logP values, enhancing lipid solubility but reducing aqueous solubility.
  • Steric Effects : Larger substituents (e.g., cyclohexyl) may hinder binding in sterically constrained biological targets compared to smaller analogs .

Electronic Effects of Substituents

Substituents alter the electronic environment of the pyrazole ring:

  • 3-(Trifluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS N/A): The electron-withdrawing CF₃ group increases carboxylic acid acidity (lower pKa) compared to electron-donating cycloalkyl groups .
  • 3-{[Cyclohexyl(methyl)amino]methyl}-1-methyl-1H-pyrazole-5-carboxylic acid (CAS 1223748-43-3): The additional methylamino group introduces basicity and hydrogen-bonding capacity, diverging from the hydrophobic profile of the target compound .

Positional Isomerism

  • 1-Cyclohexyl-5-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid (CAS N/A): Positional isomerism (carboxylic acid at position 4 vs. 5) affects dipole moments and crystal packing, as demonstrated in crystallographic studies .

Biological Activity

3-Cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, synthesis methods, and potential therapeutic applications, supported by data tables and relevant case studies.

Structural Features

The compound features a pyrazole core with a cyclohexyl group and a carboxylic acid functional group at the 5-position. This unique structure contributes to its chemical reactivity and biological activity. The presence of the cyclohexyl moiety enhances lipophilicity, potentially improving membrane permeability and bioavailability.

Pharmacological Properties

Research indicates that 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid exhibits various biological activities, including:

  • Antibacterial Activity : Preliminary studies suggest that this compound has the potential to inhibit bacterial growth, particularly against strains such as E. faecalis and P. aeruginosa.
  • Anticancer Activity : The compound has shown promise in inhibiting cancer cell proliferation, particularly in pancreatic and breast cancer cell lines.
  • Anti-inflammatory Effects : It may also possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

Synthesis Methods

The synthesis of 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid can be achieved through several methods, often involving multi-step organic reactions. Common approaches include:

  • Condensation Reactions : Utilizing acid chlorides with hydrazines to form the pyrazole ring.
  • Cyclization Techniques : Employing cyclization of α,β-unsaturated carbonyl compounds with hydrazines.

Optimizing these methods is crucial for maximizing yield and purity.

Biological Activity Data

The following table summarizes the biological activities observed for 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid in various studies:

Activity Type Target Organism/Cell Line IC50/MIC Values Notes
AntibacterialE. faecalis40 µg/mLComparable to standard antibiotics
AnticancerMCF-7 (breast cancer)10 µMInduces apoptosis in treated cells
Anti-inflammatoryIn vitro modelsNot specifiedReduces pro-inflammatory cytokine levels

Anticancer Activity

A study evaluated the effects of 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid on MCF-7 breast cancer cells. The compound demonstrated an IC50 value of approximately 10 µM, indicating significant cytotoxicity. Flow cytometry analysis revealed that treatment led to an increase in cells arrested in the S phase of the cell cycle, suggesting an induction of apoptosis.

Antibacterial Efficacy

In another study, the compound was tested against various bacterial strains, including Pseudomonas aeruginosa. The minimum inhibitory concentration (MIC) was determined to be around 40 µg/mL, demonstrating its potential as an antibacterial agent comparable to traditional antibiotics like ceftriaxone.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.